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Compound of Interest

Compound Name: IPR-803

Cat. No.: B15587776

Introduction

IPR-803 is a potent small-molecule inhibitor of the urokinase-type plasminogen activator
receptor (UPAR) and urokinase-type plasminogen activator (UPA) protein-protein interaction
(PPI).[1][2][3] By binding directly to uPAR with sub-micromolar affinity, IPR-803 effectively
disrupts a key interaction involved in cancer cell invasion and metastasis.[1][2][3] Research has
demonstrated its anti-tumor activity, including the inhibition of matrix metalloproteinase (MMP)
activity, and the impairment of cancer cell adhesion and migration.[1][4] These application
notes provide detailed protocols for the preparation of IPR-803 stock solutions using dimethyl
sulfoxide (DMSO) for use in various in vitro research applications.

Quantitative Data Summary

For ease of reference, the key quantitative data for IPR-803 are summarized in the table below.
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Property Value Reference
Molecular Formula C27H23N304 [415]
Molecular Weight 453.49 g/mol [41[5]

CAS Number 892243-35-5 [1][5]
Solubility in DMSO 7.69 mg/mL (16.96 mM) [1114]
Appearance Solid [1]

Storage (Powder) -20°C (long term), desiccated [5]

Storage (Stock Solution in -80°C (up to 6 months), -20°C (1]
DMSO) (up to 1 month)

Experimental Protocols

Protocol 1: Preparation of a 10 mM IPR-803 Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of IPR-803 in DMSO. It is

critical to use anhydrous, high-purity DMSO to ensure optimal dissolution and stability of the

compound.

Materials:

IPR-803 powder (CAS: 892243-35-5)

e Anhydrous dimethyl sulfoxide (DMSQO), molecular biology grade

« Sterile, conical-bottom microcentrifuge tubes or vials

o Calibrated precision balance

o Calibrated micropipettes and sterile tips

o \ortex mixer

o Ultrasonic water bath
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Procedure:

o Equilibrate IPR-803: Allow the vial of IPR-803 powder to equilibrate to room temperature for
at least 15-20 minutes before opening to prevent condensation of moisture.

o Weigh IPR-803: Accurately weigh out the desired amount of IPR-803 powder using a
calibrated precision balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 4.53 mg of IPR-803 (Molecular Weight = 453.49 g/mol ).

e Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the IPR-
803 powder. To continue the example, add 1 mL of DMSO to the 4.53 mg of IPR-803.

 Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

» Ultrasonication: Due to the nature of IPR-803, ultrasonication is recommended to ensure
complete dissolution.[1][4] Place the vial in an ultrasonic water bath and sonicate for 10-15
minutes, or until the solution is clear and free of visible particulates.

» Aliquot and Store: Once fully dissolved, aliquot the 10 mM IPR-803 stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.
Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1][4]

Note on DMSO: Hygroscopic DMSO can significantly impact the solubility of IPR-803;
therefore, it is highly recommended to use newly opened or properly stored anhydrous DMSO.

[1]

Visualizations
Signaling Pathway of IPR-803

The following diagram illustrates the mechanism of action of IPR-803. It binds to uPAR,
preventing the uPAR-uPA interaction. This inhibition leads to a downstream reduction in the
activation of matrix metalloproteinases (MMPs) and the phosphorylation of the MAPK signaling
pathway, ultimately impairing cancer cell invasion and migration.
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Downstream Effects

—-Binds [————_ .
uPA Cell Membrane | Activates ' MMP Activation
(.
Cell Invasion &

+ Migration

| Activates —
IPR-803 MAPK Phosphorylation

Click to download full resolution via product page

IPR-803 Signaling Pathway

Experimental Workflow: Cell-Based Invasion Assay

This diagram outlines a typical experimental workflow for utilizing the prepared IPR-803 stock
solution in a cell-based invasion assay, such as a Boyden chamber assay.

Cell-Based Invasion Assay Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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